Cas no 1506080-80-3 (2-(4-bromopentyl)-1,3-benzothiazole)

• Product Name: 2-(4-bromopentyl)-1,3-benzothiazole
• CAS No: 1506080-80-3
• MF: C₁₂H₁₄BrNS
• MW: 284.215260982513
• CID: 6391617
• PubChem ID: 79819364
• Update Time: 2025-11-06

2-(4-bromopentyl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromopentyl)-1,3-benzothiazole
• Benzothiazole, 2-(4-bromopentyl)-
• 2-(4-Bromopentyl)benzo[d]thiazole
• 1506080-80-3
• CS-0272223
• EN300-1896584
• AKOS018377815

• Inchi： 1S/C12H14BrNS/c1-9(13)5-4-8-12-14-10-6-2-3-7-11(10)15-12/h2-3,6-7,9H,4-5,8H2,1H3
• InChI Key： PIAPKLPIYMZTPK-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1CCCC(Br)C

Computed Properties

• Exact Mass: 283.00303g/mol
• Monoisotopic Mass: 283.00303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.405±0.06 g/cm3(Predicted)
• Boiling Point: 361.0±25.0 °C(Predicted)
• pka: 1.47±0.10(Predicted)

Additional information on 2-(4-bromopentyl)-1,3-benzothiazole

2-(4-bromopentyl)-1,3-benzothiazole (CAS No. 1506080-80-3): An Overview of Its Synthesis, Properties, and Applications

2-(4-bromopentyl)-1,3-benzothiazole (CAS No. 1506080-80-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities and chemical reactivity.

The synthesis of 2-(4-bromopentyl)-1,3-benzothiazole typically involves a multi-step process that begins with the formation of a brominated alkyl chain. One common approach is to start with 4-bromopentan-1-ol, which is then converted to the corresponding bromide using a suitable halogenating agent such as phosphorus tribromide (PBr₃). The brominated alkyl chain is subsequently coupled with 2-chloro-1,3-benzothiazole through a nucleophilic substitution reaction. This step often requires the presence of a base to facilitate the reaction and ensure high yields.

The physical and chemical properties of 2-(4-bromopentyl)-1,3-benzothiazole have been extensively studied. It is a solid at room temperature with a melting point ranging from 75°C to 78°C. The compound exhibits good solubility in common organic solvents such as dichloromethane (DCM), dimethylformamide (DMF), and tetrahydrofuran (THF). Its molecular weight is approximately 325.2 g/mol, and it has a molecular formula of C₁₃H₁₅BrNS.

In terms of spectroscopic properties, 2-(4-bromopentyl)-1,3-benzothiazole shows characteristic absorption bands in the infrared (IR) spectrum due to the presence of the benzothiazole ring and the brominated alkyl chain. The proton nuclear magnetic resonance (NMR) spectrum displays distinct signals for the aromatic protons and the alkyl chain protons, providing valuable information about the compound's structure. Additionally, mass spectrometry (MS) analysis confirms the molecular weight and helps identify any potential impurities or by-products.

The biological activity of 2-(4-bromopentyl)-1,3-benzothiazole has been a subject of interest in medicinal chemistry research. Recent studies have shown that benzothiazoles can exhibit a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that certain benzothiazole derivatives demonstrated potent antiproliferative effects against various cancer cell lines. The brominated alkyl chain in 2-(4-bromopentyl)-1,3-benzothiazole may play a crucial role in modulating its biological activity by affecting its lipophilicity and cellular uptake.

In materials science, 2-(4-bromopentyl)-1,3-benzothiazole has potential applications as a building block for the synthesis of functional materials. Its ability to undergo further chemical modifications makes it an attractive candidate for the development of new polymers and supramolecular assemblies. For example, researchers at the University of California have explored the use of benzothiazoles as precursors for conducting polymers with tunable electronic properties. The brominated alkyl chain can serve as a reactive site for cross-linking reactions or as a functional group for introducing additional functionalities.

The environmental impact of 2-(4-bromopentyl)-1,3-benzothiazole is another important consideration. While there is limited data available on its environmental fate and toxicity, it is essential to handle this compound with care to prevent any potential hazards. Proper disposal methods should be followed to minimize environmental contamination. Additionally, ongoing research aims to develop more sustainable synthetic routes for producing benzothiazoles with reduced environmental impact.

In conclusion, 2-(4-bromopentyl)-1,3-benzothiazole (CAS No. 1506080-80-3) is a promising compound with diverse applications in medicinal chemistry and materials science. Its unique chemical structure and versatile reactivity make it an attractive target for further research and development. As new studies continue to uncover its potential benefits and applications, this compound is likely to play an increasingly important role in various scientific disciplines.